(Z)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-(4-hydroxy-3-nitrophenyl)acrylonitrile

• IUPAC Name: (Z)-2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile
• InChI: InChI=1S/C20H15N3O4S/c1-2-27-16-6-4-14(5-7-16)17-12-28-20(22-17)15(11-21)9-13-3-8-19(24)18(10-13)23(25)26/h3-10,12,24H,2H2,1H3/b15-9-
• InChI Key: JTOOVMHWRWWNFP-DHDCSXOGSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)C(=CC3=CC(=C(C=C3)O)[N+](=O)[O-])C#N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)/C(=C\C3=CC(=C(C=C3)O)[N+](=O)[O-])/C#N
• Molecular Formula: C20H15N3O4S
• Molecular Weight: 393.4 g/mol
• CAS No.: 476673-49-1

Description

(Z)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-(4-hydroxy-3-nitrophenyl)acrylonitrile is a useful research compound. Its molecular formula is C20H15N3O4S and its molecular weight is 393.42. The purity is usually 95%.
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Scientific Research Applications

• Photoinduced Birefringence in Polymers :

  • A study by Szukalski et al. (2015) found that a pyrazoline derivative molecule related to the chemical can be transformed from a ground state to a bended form upon excitation. This property is used in fabricating photochromic polymers, suggesting potential applications in photonics (Szukalski, Haupa, Miniewicz, & Myśliwiec, 2015).

• Fungicidal Activity :

  • Shen De-long (2010) synthesized derivatives of thiazolylacrylonitriles, demonstrating significant fungicidal activity against various pathogens. This indicates possible agricultural or pharmaceutical applications (Shen De-long, 2010).

• Nonlinear Optical Limiting in Optoelectronic Devices :

  • Research by Anandan et al. (2018) on thiophene dyes, closely related to the chemical , demonstrated their utility in protecting human eyes and optical sensors. Their nonlinear absorption and optical limiting behavior under laser excitation are significant for photonic or optoelectronic device applications (Anandan, Manoharan, Narendran, Girisun, & Asiri, 2018).

• Corrosion Inhibition in Mild Steel :

  • A study by Verma, Quraishi, & Singh (2016) showed that certain acrylonitrile derivatives, like the one being discussed, are effective corrosion inhibitors for mild steel in acidic environments. This suggests potential applications in industrial maintenance and preservation (Verma, Quraishi, & Singh, 2016).

• Metallo Phthalocyanine Complexes in Photophysics :

  • Yenilmez, Sevim, & Bayır (2013) conducted a study on metallo-phthalocyanines bearing thiazole groups, indicating potential applications in photophysical properties and fluorescence quenching studies (Yenilmez, Sevim, & Bayır, 2013).